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Compound of Interest

Compound Name: 2,5-dibromohexanedioic acid

Cat. No.: B1266587

Essential Safety and Handling Guide for 2,5-
Dibromohexanedioic Acid

This guide provides immediate safety, operational, and disposal protocols for laboratory
personnel handling 2,5-dibromohexanedioic acid. Adherence to these procedures is critical
for ensuring the safety of researchers, scientists, and drug development professionals.

Chemical Identifier:

e Name: 2,5-dibromohexanedioic acid
o CAS Number: 3479-85-4

» Molecular Formula: CeHsBr20a4

Hazard Summary: According to safety data, 2,5-dibromohexanedioic acid is a hazardous
substance. It is classified as harmful if swallowed (Acute Toxicity, Oral, Category 4), causes
severe skin burns and eye damage (Skin Corrosion, Category 1B; Serious Eye Damage,
Category 1), and may cause respiratory irritation.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table summarizes the
required equipment.
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PPE Category

Item Specifics

Protection Against

Eye and Face

Chemical splash goggles and
a face shield.[1][2]

Splashes of the chemical,

protection of the entire face.

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene).

Direct skin contact, burns, and

Hand o
[2][3] Check manufacturer's irritation.
compatibility data.
A chemical-resistant lab coat
Bod or apron.[2][4][5] For Contamination of clothing and
ody

significant splash risk, use

chemical-resistant coveralls.

skin.

Respiratory

A NIOSH-approved respirator
is necessary if dust or aerosols
are generated.[2][6] Work
should be conducted in a fume
hood to minimize inhalation
risk.[3][7]

Inhalation of irritating dust or

aerosols.

Footwear

Closed-toe shoes.[4]

Spills and falling objects.

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of 2,5-dibromohexanedioic acid from preparation to

use.

e Preparation and Engineering Controls:

o

o

unobstructed.

o

[¢]

Locate the appropriate spill kit for corrosive solids.[5]

Before handling, ensure that a chemical fume hood is operational.[3][7][8]

Verify that an emergency eyewash station and safety shower are accessible and

Ensure all necessary PPE is available and in good condition.
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e Handling the Chemical:

o Always handle 2,5-dibromohexanedioic acid within a certified chemical fume hood to
control dust and vapors.[3][7]

o Wear all required PPE as specified in the table above.

o Use scoops or spatulas made of compatible, corrosion-resistant materials for transferring
the solid.[3]

o Avoid creating dust. If there is a potential for dust generation, handle the material with
extra caution.[3][7]

o When dissolving, slowly add the 2,5-dibromohexanedioic acid to the solvent while
stirring.[7]

e Post-Handling:
o Decontaminate the work area thoroughly after use.[4]
o Properly remove and dispose of contaminated gloves and other disposable PPE.

o Wash hands and forearms thoroughly with soap and water after handling is complete.

Disposal Plan

Proper disposal of 2,5-dibromohexanedioic acid and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Waste Segregation: As a halogenated organic compound, all waste containing 2,5-
dibromohexanedioic acid must be collected separately from non-halogenated waste.[9][10]
[11]

o Waste Containers:

o Use designated, clearly labeled, and sealed hazardous waste containers.[11][12]
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o The label should include "Hazardous Waste" and the full chemical name: "2,5-
dibromohexanedioic acid".[11]

Disposal Procedure:

o Dispose of contaminated lab materials (e.g., gloves, weigh boats, paper towels) in the
same designated halogenated organic waste container.

o Do not dispose of this chemical down the drain.[9]

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal company.[3][12]

Emergency Procedures

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[13]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[13]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[13]

Spill: Alert others in the area.[4] Evacuate if necessary. Wearing appropriate PPE, cover the
spill with a suitable absorbent material for corrosive solids. Carefully clean up the material
and place it in a sealed, labeled container for hazardous waste disposal.[5]

Experimental Workflow Diagram

The following diagram illustrates the standard operating procedure for the safe handling of 2,5-

dibromohexanedioic acid.
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Workflow for Safe Handling of 2,5-Dibromohexanedioic Acid
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Caption: Safe handling workflow for 2,5-dibromohexanedioic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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